(2-Fluoropyridin-4-yl)methanol

• IUPAC Name: (2-fluoropyridin-4-yl)methanol
• InChI: InChI=1S/C6H6FNO/c7-6-3-5(4-9)1-2-8-6/h1-3,9H,4H2
• InChI Key: IAFXOPAZVVMMLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1CO)F
• Molecular Formula: C6H6FNO
• DSSTOX Substance ID: DTXSID20462540
• Molecular Weight: 127.12 g/mol
• CAS No.: 131747-60-9

Description

(2-Fluoropyridin-4-yl)methanol is an organic compound with the molecular formula C6H6FNO. It is a derivative of pyridine, where a fluorine atom is substituted at the second position and a hydroxymethyl group at the fourth position. This compound is of significant interest in various fields of chemical research due to its unique structural properties and reactivity.

Scientific Research Applications

(2-Fluoropyridin-4-yl)methanol is utilized in several scientific research areas:

Chemistry: As a building block in the synthesis of more complex organic molecules.

Biology: In the study of enzyme interactions and as a potential ligand in biochemical assays.

Medicine: Investigated for its potential pharmacological properties and as an intermediate in drug synthesis.

Industry: Used in the development of agrochemicals and materials science

Safety and Hazards

“(2-Fluoropyridin-4-yl)methanol” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid dust formation, avoid breathing mist, gas, or vapors, avoid contacting with skin and eye, and use personal protective equipment.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2-Fluoropyridin-4-yl)methanol typically involves the following steps:

Starting Material: The process begins with 2-fluoroisonicotinic acid.

Activation: The acid is activated using ethyl chloroformate in the presence of triethylamine.

Reduction: The activated intermediate is then reduced to yield this compound.

Industrial Production Methods: While specific industrial production methods are not widely documented, the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions: (2-Fluoropyridin-4-yl)methanol undergoes various chemical reactions, including:

Oxidation: Conversion to the corresponding aldehyde or carboxylic acid.

Reduction: Formation of the corresponding amine.

Substitution: Nucleophilic substitution reactions at the fluorine position.

Common Reagents and Conditions:

Oxidation: Reagents such as pyridinium chlorochromate or Dess-Martin periodinane.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products:

Oxidation: (2-Fluoropyridin-4-yl)aldehyde or (2-Fluoropyridin-4-yl)carboxylic acid.

Reduction: (2-Fluoropyridin-4-yl)methylamine.

Substitution: Various substituted pyridines depending on the nucleophile used.

Mechanism of Action

The mechanism of action of (2-Fluoropyridin-4-yl)methanol involves its interaction with various molecular targets. The hydroxymethyl group can participate in hydrogen bonding, while the fluorine atom can influence the electronic properties of the pyridine ring, affecting its reactivity and interactions with enzymes or receptors. These interactions can modulate biochemical pathways, making it a valuable compound in medicinal chemistry .

Comparison with Similar Compounds

• (2-Chloro-3-fluoropyridin-4-yl)methanol
• (2-Chloro-5-fluoropyridin-3-yl)ethanone
• (4-Chloro-pyridin-2-yl)-methanol

Comparison: (2-Fluoropyridin-4-yl)methanol is unique due to the presence of both a fluorine atom and a hydroxymethyl group on the pyridine ring. This combination imparts distinct electronic and steric properties, making it more reactive in certain chemical reactions compared to its analogs .

Synthesis routes and methods I

Procedure details

To a stirred solution of Benzoic acid 2-fluoro-pyridin-4-ylmethyl ester (36) (4.536 g, 19.62 mmol) in anhydrous methanol (40 ml) cooled in an ice bath, was added sodium methoxide (1.06 g, 19.62 mmol). After stirring for 30 min., excess ammonium chloride was added to the mixture. The mixture was then evaporated in vacuo and the residue was purified by silica gel column chromatography (eluent, ether:hexane (1:1)) to afford 2.34 g (94%) of a white solid; m.p. 70-71° C.; 1H NMR (200 MHz, CDCl3) δ: 2.40 (1H, t, J=4.0 Hz), 4.78 (2H, d, J=4 Hz), 6.97 (1H, s), 7.15 (1H, m), 8.15 (1H, d, J=5.0 Hz); m/z (EI): 127 (M+).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a stirred solution of 1.0 M lithium aluminium hydride in anhydrous tetrahydrofuran (7.00 mL, 7.00 mmol) was added at −50° C., under argon, a solution of compound 28 (1.19 g, 7.00 mmol) in anhydrous tetrahydrofuran (10 mL). After 15 min, water (7 mL), a 3.0 N aqueous sodium hydroxide solution (7 mL) and water (7 mL) were added successively to the mixture until no more gas evolution was observed. After return back to room temperature, a brine solution (10 mL) was added. The mixture was extracted with dichloromethane (3×10 mL). The organic layers were combined, dried on magnesium sulfate, filtered and evaporated under reduced pressure. The residue was chromatographed (Al2O3, CH2Cl2) to give compound 29 (0.45 g, 3.50 mmol) as a beige solid. Yield 51%; Rf (Al2O3, CH2Cl2) 0.32; mp 61-63° C.; IR (KBr) ν 1074, 1273, 1420, 1618, 3100-3400 cm−1; 1H NMR (200 MHz, CDCl3) δ 3.81 (se, 1H), 4.75 (s, 2H), 6.96 (s, 1H), 7.14 (m, 1H), 8.07 (d, 1H, J=5.1 Hz).